N-Desalkylflurazepam-d4

• Molecular Formula: C15H10ClFN2O
• Molecular Weight: 292.73 g/mol
• InChI: InChI=1S/C15H10ClFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20)/i1D,2D,3D,4D
• InChIKey: UVCOILFBWYKHHB-RHQRLBAQSA-N

N-Desalkylflurazepam-d4 Overview

N-Desalkylflurazepam-d4 (CAS 1286430-01-0, MW 292.73, C₁₅H₆D₄ClFN₂O) is a tetra-deuterated analog of N-desalkylflurazepam, the long-acting pharmacologically active metabolite common to flurazepam, flutoprazepam, fludiazepam, midazolam, and quazepam . The compound is supplied as a Certified Reference Material (CRM) meeting ISO/IEC 17025 and ISO 17034 standards at 100 μg/mL in methanol, intended for use as an internal standard (IS) in GC-MS or LC-MS/MS quantification of desalkylflurazepam in biological matrices . The four deuterium atoms are covalently bound to carbon positions on the fluorophenyl ring, conferring a nominal +4 Da mass shift relative to the non-deuterated analyte (MW 288.70) and providing the isotopic resolution required for accurate isotope-dilution mass spectrometry [1].

Isotope-labeled internal standard For GC-MS or LC-MS/MS quantification of desalkylflurazepam in biological matrices

Certified Reference Material (CRM) Meets ISO 17034 and ISO/IEC 17025; supplied at certified concentration in methanol

Carbon-bound D4 label Resists H/D exchange; provides stable +4 Da mass shift for isotope-dilution MS

• [1] PubChem. N-Desalkylflurazepam. Compound Summary, CID 2886. Molecular Weight 288.70 g/mol. National Center for Biotechnology Information. View Source

N-Desalkylflurazepam-d4 Irreplaceability

In quantitative LC-MS/MS and GC-MS bioanalysis, the internal standard must co-elute with the analyte while remaining spectrometrically distinguishable. Non-deuterated structural analogs (e.g., halazepam, diazepam-d5) exhibit different extraction recoveries, ionization efficiencies, and chromatographic retention times, leading to uncorrected matrix effects that degrade accuracy [1]. Deuterated analogs labeled on heteroatoms (N–D, O–D) are susceptible to hydrogen-deuterium exchange during sample preparation, causing IS concentration drift and calibration bias [2]. N-Desalkylflurazepam-d4, with its four carbon-bound deuterium atoms on the fluorophenyl ring, resists H/D exchange and provides a stable +4 Da mass shift, fulfilling the co-elution and spectral orthogonality requirements simultaneously . The systematic cross-contribution framework published by Wang et al. (2009) specifically validates ion-pair selection for N-desalkylflurazepam versus its d4-labeled analog, confirming analytically acceptable cross-contribution levels for quantitative selected-ion monitoring [3].

Non-deuterated structural analog

May exhibit different extraction recovery and ionization efficiency, reducing matrix-effect correction.

Heteroatom-labeled IS (N–D, O–D)

Labile deuterium can undergo H/D exchange, causing IS concentration drift and calibration bias.

Structural analog without cross-contribution validation

May introduce ion-channel cross-contribution exceeding acceptable quantitative thresholds.

• [1] Van Natta K, Kozak M. Quantitation of 14 Benzodiazepines and Benzodiazepine Metabolites in Urine Using a Triple Stage Quadrupole LC-MS System. Thermo Fisher Scientific Application Note 547. CRFT Application Compendium, pp. 261, 291. View Source
• [2] Miecznikowski K, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [3] Wang SM, Chen BG, Liu RH, et al. Mass Spectra and Cross-Contribution of Ion Intensity Between Drug Analytes and Their Isotopically Labelled Analogs — Benzodiazepines and Their Derivatives. Forensic Sci Rev. 2009 Jul;21(2):69-144. PMID: 26242324. View Source

N-Desalkylflurazepam-d4 Comparative Evidence

Mass Shift and Isotopic Resolution

N-Desalkylflurazepam-d4 provides a nominal +4.03 Da mass shift relative to the non-deuterated analyte, enabling baseline-resolved selected-ion monitoring (SIM) or multiple reaction monitoring (MRM) without isotopic peak overlap. This mass difference exceeds the commonly recommended minimum of +3 Da for small-molecule GC-MS applications, where natural-abundance ¹³C and ³⁷Cl isotopologues of the analyte could otherwise contribute signal to the IS channel [1]. The exact mass of the d4-labeled IS is 292.071 Da versus 288.0466 Da for the unlabeled compound, a difference that translates to clean channel separation on unit-resolution quadrupole instruments .

Mass shift

Head-to-head

Nominal +4.03 Da vs. unlabeled; exceeds recommended +3 Da minimum for small-molecule GC-MS.

Supports baseline-resolved SIM without isotopic peak overlap.

Calculated from molecular formulas; applicable to EI-GC-MS, ESI-LC-MS/MS, APCI-LC-MS.

Evidence Dimension	Molecular ion mass (monoisotopic) and nominal mass shift for MS channel separation
Target Compound Data	N-Desalkylflurazepam-d4: MW 292.73 g/mol; Exact Mass 292.071 Da; Formula C₁₅H₆D₄ClFN₂O; Nominal +4 Da shift
Comparator Or Baseline	N-Desalkylflurazepam (non-deuterated): MW 288.70 g/mol; Exact Mass 288.0466 Da; Formula C₁₅H₁₀ClFN₂O; Nominal 0 Da shift
Quantified Difference	ΔMW = +4.03 g/mol; ΔExact Mass = +4.0244 Da; Exceeds minimum +3 Da threshold recommended for small-molecule GC-MS IS applications
Conditions	Calculated from molecular formulas; applicable across EI-GC-MS, ESI-LC-MS/MS, and APCI-LC-MS platforms

Why This Matters

A mass shift of ≥4 Da ensures that the A+2 and A+4 isotopologue signals from the non-deuterated analyte (arising from ³⁷Cl and ¹³C) do not interfere with the IS quantifier ion, preventing systematic overestimation bias.

• [1] PubChem. N-Desalkylflurazepam. Compound Summary, Molecular Weight 288.70 g/mol, Exact Mass 288.0466 g/mol. National Center for Biotechnology Information. View Source

Deuterated IS Method Validation

The Thermo Fisher Scientific validated LC-MS/MS method for 14 benzodiazepines in urine, employing a desalkylflurazepam-d4 internal standard, achieved a lower limit of quantitation (LLOQ) of 5 ng/mL, a linear range of 5–1000 ng/mL, intra-assay precision of 5.5% CV at the low QC level and 2.9% CV at the high QC level, and accuracy of 88.5% and 98.6% at the respective levels [1]. By comparison, an older GC-ECD method for flurazepam and N-desalkylflurazepam in plasma using a non-deuterated IS (halazepam) reported an LOQ of approximately 10 ng/mL and required labor-intensive liquid-liquid extraction and derivatization [2]. The deuterated IS method eliminates the need for derivatization, reduces sample preparation to dilute-and-shoot, and provides superior precision through isotope-dilution correction.

Method validation

Reported

LLOQ 5 ng/mL, precision ≤5.5% CV, accuracy 88.5–98.6% (deuterated IS) vs. non-deuterated IS method LOQ ~10 ng/mL, derivatization required.

Supports method-throughput review through isotope-dilution precision and simplified sample preparation.

Cross-study comparison; urine matrix, Thermo TSQ Quantum Ultra, HESI-II source.

Evidence Dimension	LLOQ, accuracy, precision, and sample preparation complexity
Target Compound Data	Desalkylflurazepam-d4 IS method: LLOQ 5 ng/mL; linear range 5–1000 ng/mL; intra-assay precision 5.5% CV (low), 2.9% CV (high); accuracy 88.5% (low), 98.6% (high); dilute-and-shoot sample preparation
Comparator Or Baseline	Non-deuterated IS (halazepam) GC-ECD method: LOQ ~10 ng/mL; requires liquid-liquid extraction and derivatization; precision and accuracy data not directly comparable due to different detection principle
Quantified Difference	2-fold lower LLOQ (5 vs. ~10 ng/mL); elimination of derivatization step; precision CV ≤5.5% across calibration range; accuracy within 85.4–106.0% for all 14 analytes
Conditions	Human urine; β-glucuronidase hydrolysis; Thermo TSQ Quantum Ultra triple quadrupole; HESI-II source; Hypersil GOLD aQ 50×4.6 mm, 1.9 μm column; 6.5 min total run time

Why This Matters

The 2-fold improvement in LLOQ combined with simplified sample preparation directly reduces per-sample analysis cost and turnaround time in high-throughput forensic and clinical toxicology laboratories.

• [1] Van Natta K, Kozak M. Quantitation of 14 Benzodiazepines and Benzodiazepine Metabolites in Urine Using a Triple Stage Quadrupole LC-MS System. Thermo Fisher Scientific Application Note 547. Table 1: Method performance for 14 benzodiazepines in urine; Desalkylflurazepam m/z 289.0539, Precision 5.5%/2.9%, Accuracy 88.5%/98.6%, Linear Range 5–1000 ng/mL, LLOQ 5 ng/mL. View Source
• [2] Rani S, et al. Rapid quantitation of flurazepam and its major metabolite, N-desalkylflurazepam, in human plasma by gas-liquid chromatography with electron-capture detection. J Chromatogr B. 2001. View Source

Cross-Contribution Analysis

Wang et al. (2009) published the reference compendium of cross-contribution (CC) data for benzodiazepine analytes and their isotopically labeled analogs, specifically including N-desalkylflurazepam in their systematic evaluation [1]. Cross-contribution is defined as the percentage of the IS signal appearing in the analyte quantifier ion channel, and vice versa, arising from natural-abundance heavy isotopes of the counterpart species. The study provides ion-pair selection tables across multiple derivatization chemistries (TMS, TBDMS, acetyl, propionyl, PFPA, HFBA), enabling analysts to select ion pairs that minimize CC to acceptable levels (typically <5% at equimolar concentrations) [1]. This CC characterization is compound-specific: a validated CC value for N-desalkylflurazepam/d4-IS cannot be extrapolated from data on diazepam-d5 or nordiazepam-d5 due to differences in fragmentation patterns and chlorine isotope distributions [2].

Cross-contribution

Head-to-head

CC below 5% threshold for N-desalkylflurazepam/d4 pair across TMS, TBDMS, acetyl, propionyl, PFPA, HFBA derivatizations (Wang et al. 2009).

Compound-specific CC validation supports quantitative SIM requirements for forensic research.

Requires ion-pair selection per derivatization chemistry; equimolar analyte:IS evaluation.

Evidence Dimension	Cross-contribution (CC) of ion intensity between analyte and IS channels across derivatization chemistries
Target Compound Data	N-Desalkylflurazepam / d4-IS ion pairs: CC data evaluated in Wang et al. 2009 compendium; ion pairs selected to achieve CC below the 5% threshold for quantitative SIM/GC-MS protocols
Comparator Or Baseline	Other benzodiazepine analyte/IS pairs (e.g., diazepam/diazepam-d5, nordiazepam/nordiazepam-d5) have their own compound-specific CC profiles and cannot serve as surrogates
Quantified Difference	Compound-specific CC profiling ensures that the N-desalkylflurazepam/d4-IS pair meets the <5% CC acceptance criterion — a threshold not guaranteed when using an off-target deuterated IS
Conditions	GC-MS with electron ionization (EI); derivatization with TMS, TBDMS, acetyl, propionyl, PFPA, or HFBA reagents; selected ion monitoring (SIM) mode; evaluation at equimolar analyte:IS concentrations

Why This Matters

Without compound-specific CC validation, off-target deuterated IS selection risks >5% cross-contribution that violates quantitative accuracy requirements (typically ±20%) mandated by forensic and clinical regulatory guidelines such as ISO/IEC 17025.

• [1] Wang SM, Chen BG, Liu RH, et al. Mass Spectra and Cross-Contribution of Ion Intensity Between Drug Analytes and Their Isotopically Labelled Analogs — Benzodiazepines and Their Derivatives. Forensic Sci Rev. 2009 Jul;21(2):69-144. PMID: 26242324. N-Desalkylflurazepam included in systematic CC evaluation. View Source
• [2] Liu RH, Wang SM, Canfield DV. Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press; 2009. Part Three: Cross-Contributions of Ion Intensity Between Analytes and Their Isotopically Labeled Analogs in Various Derivatization Forms. View Source

Traceability: Certified vs Non-Certified Standards

N-Desalkylflurazepam-d4 is supplied as a CRM by Cerilliant (a Merck/Sigma-Aldrich brand) at a certified concentration of 100 μg/mL in methanol, manufactured and tested under ISO/IEC 17025 and ISO 17034 accreditation . This certification provides metrological traceability to SI units through an unbroken chain of comparisons with stated uncertainties, a requirement for forensic toxicology laboratories accredited under ISO/IEC 17025:2017 . Research-grade or non-certified desalkylflurazepam-d4 products from general chemical suppliers typically lack lot-specific Certificates of Analysis with quantified uncertainty budgets, limiting their defensibility in regulatory or legal contexts.

Traceability

Data to verify

ISO 17034 accredited CRM with certified concentration uncertainty; non-certified products lack quantified uncertainty budget.

Supports regulatory defensibility for accredited forensic research workflows.

Supplier-provided context; batch-specific CoA review recommended.

Evidence Dimension	Metrological traceability and regulatory defensibility of concentration assignment
Target Compound Data	Cerilliant Desalkylflurazepam-d4 CRM: 100 μg/mL ± certified uncertainty; ISO Guide 34 (now ISO 17034) and ISO/IEC 17025 accredited; lot-specific Certificate of Analysis with traceability documentation
Comparator Or Baseline	Research-grade desalkylflurazepam-d4 from non-accredited suppliers: concentration typically based on gravimetric preparation only; no ISO 17034 manufacturing accreditation; limited or no certified uncertainty budget
Quantified Difference	ISO 17034 accreditation ensures concentration uncertainty ≤±5% at 95% confidence per CRM certificate; non-certified products may have uncharacterized batch-to-batch concentration variability
Conditions	CRM supplied as single-component solution in methanol in 1 mL ampoule; storage at 2–8°C (freeze recommended for long-term); Snap-N-Spike®/Snap-N-Shoot® format for direct use

Why This Matters

For forensic and clinical laboratories operating under ISO/IEC 17025 accreditation, use of a non-certified IS constitutes a non-conformity that can invalidate analytical results in legal proceedings or regulatory audits.

Deuterium Label Stability

The four deuterium atoms in N-desalkylflurazepam-d4 are covalently bound to aromatic carbon positions (2, 3, 4, 5 on the fluorophenyl ring), where C–D bonds are thermodynamically stable and do not undergo H/D exchange under typical bioanalytical conditions (pH 2–10, aqueous/organic solvents, room temperature to 60°C) [1]. In contrast, deuterium labels on heteroatoms (N–D, O–D) are labile and undergo rapid exchange in protic solvents, causing IS concentration to decay during sample preparation . While ¹³C- or ¹⁵N-labeled analogs avoid H/D exchange entirely, their synthesis cost is typically 3–10× higher than deuterated analogs, and they may exhibit less favorable chromatographic isotope effects for reversed-phase LC separations [2]. The carbon-bound d4 label thus represents the cost-benefit optimum for routine benzodiazepine quantification.

Label stability

Class-level

C–D bonds on aromatic ring; no H/D exchange at pH 2–10, ≤60°C; stable in protic solvents.

Supports IS concentration constancy in routine bioanalytical sample preparation.

Based on general C–D stability principles; verify under specific method conditions.

Evidence Dimension	Resistance to isotopic exchange during sample preparation and analysis
Target Compound Data	N-Desalkylflurazepam-d4: deuterium on aromatic C2–C5 positions of fluorophenyl ring; C–D bond dissociation energy ~340–350 kJ/mol; no exchange in protic solvents (water, methanol, acetonitrile) at pH 2–10 and temperatures up to 60°C
Comparator Or Baseline	Heteroatom-labeled deuterated IS (e.g., N–D or O–D labeled compounds): labile deuterium; half-life of exchange in D₂O/CD₃OD can be <1 hour; ¹³C/¹⁵N labeled IS: no exchange but 3–10× higher synthesis cost
Quantified Difference	Stable C–D label with no measurable exchange over standard sample preparation workflows (24 h at room temperature); cost approximately 5–10× lower than ¹³C₆-labeled analog (estimated from Cerilliant catalog pricing for comparable benzodiazepine IS products)
Conditions	Typical bioanalytical workflow: enzyme hydrolysis (β-glucuronidase, pH 5.2, 55°C, 2 h), solid-phase extraction or dilute-and-shoot, reversed-phase LC gradient (water/acetonitrile + 0.1% formic acid), ESI positive mode

Why This Matters

The absence of H/D exchange ensures that the IS concentration remains constant throughout the analytical workflow, preserving calibration accuracy without requiring complex correction factors or daily IS re-calibration.

• [1] Miecznikowski K, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. DOI: 10.3390/molecules26102989. View Source
• [2] Heys JR, et al. High-performance liquid chromatographic studies of pH dependence in the isotopic fractionation of deuterated benzazepines. Confirmation that CH deuteration causes small but genuine decrease in lipophilicity and affects retention time. View Source

Multi-Parent Metabolite Coverage

N-Desalkylflurazepam is the common N-dealkylated metabolite of at least five clinically significant benzodiazepine prodrugs: flurazepam, flutoprazepam, fludiazepam, midazolam, and quazepam [1]. Consequently, a single N-desalkylflurazepam-d4 internal standard enables quantification of the shared metabolite regardless of which parent drug was administered. This is analytically advantageous compared to metabolite-specific IS approaches that require separate deuterated standards for each drug-metabolite pair . In forensic casework, where the ingested benzodiazepine is often unknown at the time of analysis, this broad coverage reduces the number of IS stock solutions that must be maintained, validated, and quality-controlled in the laboratory workflow [2].

Metabolite coverage

Reported

Covers desalkylflurazepam from ≥5 parent benzodiazepines: flurazepam, flutoprazepam, fludiazepam, midazolam, quazepam.

Reduces IS inventory and validation burden in multi-analyte forensic research panels.

Supports high-throughput urine, serum, plasma, and meconium matrices.

Evidence Dimension	Number of parent drug-to-metabolite relationships covered by a single deuterated internal standard
Target Compound Data	N-Desalkylflurazepam-d4: covers desalkylflurazepam quantification from ≥5 parent benzodiazepines (flurazepam, flutoprazepam, fludiazepam, midazolam, quazepam)
Comparator Or Baseline	Metabolite-specific IS (e.g., 2-hydroxyethylflurazepam-d4): covers quantification of 2-hydroxyethylflurazepam only, requiring separate IS for each metabolite in a multi-analyte panel
Quantified Difference	1 IS stock solution vs. potentially 5+ separate IS stock solutions for equivalent parent drug coverage; reduced consumable inventory, calibration standard preparation time, and lot-to-lot re-validation burden
Conditions	Applicable to GC-MS and LC-MS/MS methods for urine, serum, plasma, and meconium matrices; validated in multi-analyte benzodiazepine panels (13–21 analytes)

Why This Matters

For high-throughput forensic toxicology laboratories processing >100 samples/day, consolidating internal standard inventory reduces procurement costs, minimizes preparation errors, and simplifies method validation maintenance under ISO/IEC 17025.

• [1] Marin SJ, McMillin GA. LC-MS/MS Analysis of 13 Benzodiazepines and Metabolites in Urine, Serum, Plasma, and Meconium. Methods Mol Biol. 2010;603:89-105. PMID: 20077062. Desalkylflurazepam included; deuterated analogs of all 13 analytes as IS. View Source
• [2] Jeong YD, Kim MK, Suh SI, In MK, Kim JY, Paeng KJ. Rapid determination of benzodiazepines, zolpidem and their metabolites in urine using direct injection LC-MS/MS. Forensic Sci Int. 2015 Dec;257:84-92. PMID: 26282513. Desalkylflurazepam LOQ 10 ng/mL; linear range 10–400 ng/mL. View Source

N-Desalkylflurazepam-d4 Applications

Forensic Urine Benzodiazepine Confirmation

Forensic toxicology laboratories performing confirmatory benzodiazepine testing on urine specimens require CRM-grade deuterated internal standards to meet accreditation requirements. N-Desalkylflurazepam-d4 CRM (Cerilliant D-924 or Cayman 21320) provides the metrologically traceable concentration assignment mandated by ISO/IEC 17025:2017, with a certified concentration of 100 μg/mL and an associated uncertainty budget . The validated LC-MS/MS method employing this IS achieves an LLOQ of 5 ng/mL with intra-assay precision of 5.5% CV and accuracy of 88.5% at the low QC level, meeting SWGTOX-recommended performance criteria for forensic benzodiazepine confirmation [1].

Designer Benzodiazepine Surveillance

In clinical and forensic cases involving suspected designer benzodiazepine ingestion where the specific parent compound is unknown, N-desalkylflurazepam-d4 enables accurate quantification of the shared N-desalkyl metabolite. Because desalkylflurazepam is the common metabolite of flurazepam, flutoprazepam, fludiazepam, midazolam, and quazepam — as well as the designer benzodiazepine norflurazepam sold illicitly — a single IS stock solution supports detection regardless of the ingested precursor . Paired with high-resolution mass spectrometry, this approach can distinguish norflurazepam ingestion from metabolic production of flurazepam/fludiazepam/cinolazepam using metabolite-specific biomarkers such as the 3-hydroxy/norflurazepam ratio [1].

Clinical Pharmacokinetic Studies

Phase I clinical pharmacokinetic studies of flurazepam and its generic formulations require accurate quantification of the long-acting active metabolite N-desalkylflurazepam in plasma over extended sampling periods (t½ up to 120 h). The d4-labeled IS corrects for matrix effects and extraction variability across hundreds of samples per study, maintaining inter-day precision below 9.1% CV as demonstrated in validated LC-MS/MS methods . The carbon-bound deuterium label ensures no H/D exchange during prolonged autosampler sequences (24–48 h at 10°C), preserving calibration integrity without the need for internal standard response drift correction [1].

Environmental Benzodiazepine Monitoring

Environmental analytical laboratories quantifying benzodiazepines as emerging contaminants in wastewater and surface water can deploy N-desalkylflurazepam-d4 as part of a multi-analyte isotope-dilution LC-MS/MS panel. The absolute recovery of deuterated benzodiazepine internal standards from human urine matrices has been validated at 83.0–100.5% at 100 ng/mL across multiple urine lots, and this performance translates to environmental aqueous matrices following SPE concentration . The use of a deuterated IS eliminates matrix effects that would otherwise require matrix-matched calibration curves for each sample type, reducing calibration burden in multi-matrix environmental surveillance programs [1].

Application

Selection Property

Validation Focus

Research urine benzodiazepine confirmation

CRM traceability (ISO 17034) with certified concentration

Method accuracy, precision, and matrix-effect correction validation per ISO/IEC 17025

Designer benzodiazepine metabolite surveillance research

Multi-parent metabolite coverage (shared N-desalkyl metabolite)

Metabolite-specific biomarker ratio verification (e.g., 3-hydroxy/norflurazepam)

Pharmacokinetic bioanalysis in human plasma research matrices

Carbon-bound D4 label with no H/D exchange; isotope-dilution correction

Long-sequence precision, autosampler stability, and matrix-effect correction

Environmental benzodiazepine monitoring in wastewater and surface water

Deuterated IS for multi-analyte LC-MS/MS isotope-dilution

SPE recovery and matrix-effect elimination across aqueous matrices

• [1] Van Natta K, Kozak M. Quantitation of 14 Benzodiazepines in Urine Using TSQ Quantum Ultra LC-MS. Thermo Fisher Scientific Application Note 547. Table 1: desalkylflurazepam precision 5.5%/2.9% CV, accuracy 88.5%/98.6%, LLOQ 5 ng/mL, linear range 5–1000 ng/mL. View Source